Cas no 5402-20-0 (Pyridine-4-sulfonic acid)

• Product Name: Pyridine-4-sulfonic acid
• CAS No: 5402-20-0
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• MDL: MFCD00234082
• CID: 94534
• PubChem ID: 221127
• Update Time: 2025-05-21

Pyridine-4-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinesulfonic acid
• 4-PYRIDINESULPHONIC ACID
• Pyridine-4-sulfonic acid
• Pyridine-4-sulphonic acid
• NSC 5082
• 4-Pyridinesulfonicacid
• NSC5082
• VP14752
• RP02076
• AM100922
• ST2405942
• AB1009781
• AB0041609
• Y9394
• [6R-[6
• A,7
• A(R*)]]-7-[[[[(4-Ethyl-2,3-dioxo-1-piperazin
• FT-0645409
• NoName_3274
• J-524123
• 4-Sulphopyridine
• AKOS015891504
• SY122173
• A7853
• 5402-20-0
• CS-0157388
• BS92GQS9EZ
• PS-8788
• UNII-BS92GQS9EZ
• DTXSID30902725
• MFCD00234082
• NSC-5082
• Q27465458
• SCHEMBL1416290
• pyridine, 4-sulpho-
• DB-031423
• DB-219035

• MDL： MFCD00234082
• Inchi： 1S/C5H5NO3S/c7-10(8,9)5-1-3-6-4-2-5/h1-4H,(H,7,8,9)
• InChI Key： PTWLOSARXIJRRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 158.99900
• Monoisotopic Mass: 158.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: -0.4

Experimental Properties

• Density: 1.509
• Melting Point: 330 ºC (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.689
• PSA: 75.64000
• LogP: 1.40910

Pyridine-4-sulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at recommended temperature

Additional information on Pyridine-4-sulfonic acid

Pyridine-4-sulfonic acid (CAS No. 5402-20-0): An Overview of Its Properties, Applications, and Recent Research

Pyridine-4-sulfonic acid (CAS No. 5402-20-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This article provides a comprehensive overview of its properties, applications, and recent research developments.

Chemical Structure and Properties: Pyridine-4-sulfonic acid is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The sulfonic acid group (-SO₃H) is attached to the 4-position of the pyridine ring. This unique structure imparts several important properties to the compound. It is a white crystalline solid that is highly soluble in water and polar organic solvents. The compound exhibits strong acidity due to the presence of the sulfonic acid group, making it useful in various acid-catalyzed reactions.

Synthesis and Production: The synthesis of pyridine-4-sulfonic acid can be achieved through several methods. One common approach involves the sulfonation of pyridine using sulfuric acid or other sulfonating agents. This reaction typically proceeds via electrophilic aromatic substitution, where the sulfonic acid group is introduced at the 4-position of the pyridine ring. Another method involves the oxidation of 4-pyridylmethanol or related compounds to form the sulfonic acid derivative.

Applications in Pharmaceuticals: Pyridine-4-sulfonic acid has found applications in the pharmaceutical industry due to its ability to form stable salts with various organic and inorganic bases. These salts are often used as intermediates in the synthesis of drugs and other bioactive compounds. For example, it can be used to synthesize anti-inflammatory agents, antiviral drugs, and other therapeutic molecules. Recent research has also explored its potential as a scaffold for developing novel drug candidates with improved pharmacological properties.

Use in Chemical Synthesis: In chemical synthesis, pyridine-4-sulfonic acid serves as a versatile reagent and catalyst. Its strong acidity and nucleophilic properties make it useful in a variety of reactions, including esterification, amide formation, and condensation reactions. Additionally, it can act as a protecting group for functional groups during multi-step synthetic processes, ensuring selective reactivity at specific sites.

Molecular Biology and Biotechnology: In molecular biology and biotechnology, pyridine-4-sulfonic acid has been utilized in the development of biosensors and analytical methods. Its ability to form stable complexes with metal ions makes it suitable for use in colorimetric and fluorometric assays. Recent studies have also explored its potential as a ligand for metalloenzymes, which could lead to new insights into enzyme function and regulation.

Environmental Applications: The environmental applications of pyridine-4-sulfonic acid are an emerging area of research. Due to its high solubility and stability in aqueous solutions, it can be used in water treatment processes to remove contaminants such as heavy metals and organic pollutants. Additionally, it has been investigated for its potential as a corrosion inhibitor in industrial settings.

Recent Research Developments: Recent research has shed light on new applications and properties of pyridine-4-sulfonic acid. For instance, studies have explored its use as a precursor for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and drug delivery. Another area of interest is its role in electrochemical processes, where it has been shown to enhance the performance of electrodes in batteries and fuel cells.

Safety Considerations: While pyridine-4-sulfonic acid is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that it can cause skin irritation and eye damage if not handled carefully. Users should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

Conclusion: In summary, pyridine-4-sulfonic acid (CAS No. 5402-20-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable reagent in pharmaceuticals, chemical synthesis, molecular biology, environmental science, and more. Ongoing research continues to uncover new possibilities for this versatile compound, further expanding its utility and impact.